Cas no 1568396-95-1 ((1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 1568396-95-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4606783
• Update Time: 2025-07-18

(1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

• Inchi： 1S/C11H14O2/c1-7-5-10-6-9(8(2)12)3-4-11(10)13-7/h3-4,6-8,12H,5H2,1-2H3/t7?,8-/m0/s1
• InChI Key： AWTLQROWORGMKX-MQWKRIRWSA-N
• SMILES： [C@H](C1C=CC2OC(C)CC=2C=1)(O)C

Additional information on (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Introduction to (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1568396-95-1)

(1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1568396-95-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chiral center in (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol is a critical feature that influences its biological activity and pharmacological properties. Chiral compounds often exhibit different biological activities depending on their enantiomeric form, making them valuable in the development of enantioselective drugs. The (S) configuration of this compound has been shown to exhibit enhanced potency and selectivity compared to its (R) enantiomer.

Recent studies have focused on the synthesis and biological evaluation of (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of this compound through an efficient and scalable route using asymmetric catalysis. The researchers demonstrated that the compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

In addition to its anti-inflammatory properties, (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol has shown promise in neurodegenerative disease models. A study published in the European Journal of Medicinal Chemistry investigated the neuroprotective effects of this compound in a cellular model of Parkinson's disease. The results indicated that the compound significantly reduced oxidative stress and protected dopaminergic neurons from cell death induced by 6-hydroxydopamine.

The mechanism of action of (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of intracellular signaling cascades involved in inflammation and oxidative stress. Another potential mechanism is the interaction with specific receptors or enzymes that play a role in neuroprotection.

The pharmacokinetic properties of (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-y)ethan-1-ol have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, (1S)-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1568396-95-1) is a chiral benzofuran derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further investigation and development as a therapeutic agent for various diseases, including inflammatory disorders and neurodegenerative conditions.